Cas no 878259-64-4 (4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid)

• Product Name: 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid
• CAS No: 878259-64-4
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• MDL: MFCD08246133
• CID: 3109140
• PubChem ID: 9207808
• Update Time: 2025-07-19

4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)butanoic acid
• 4-(6,7-dimethoxy-4-oxoquinazolin-3-yl)butanoic acid
• 101-607-4
• 4-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-3-yl)butanoicacid
• Z169861812
• AKOS033657248
• AB00748669-01
• G36732
• EN300-24191
• 4-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)butanoic acid, AldrichCPR
• 4-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-3-yl)butanoic acid
• DKB25964
• 878259-64-4
• CS-0241935
• 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid

• MDL： MFCD08246133
• Inchi： 1S/C14H16N2O5/c1-20-11-6-9-10(7-12(11)21-2)15-8-16(14(9)19)5-3-4-13(17)18/h6-8H,3-5H2,1-2H3,(H,17,18)
• InChI Key： KZQSTSRWNBBLFH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2N=CN1CCCC(=O)O)OC)OC

Computed Properties

• Exact Mass: 292.10592162Da
• Monoisotopic Mass: 292.10592162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid

4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid: A Novel Compound with Potential Therapeutic Applications in Modern Biomedical Research

CAS 878259-64-4 represents a unique molecular entity with a complex structural framework that has recently garnered significant attention in the field of biomedical research. This compound, specifically 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid, is characterized by its quinazoline core functionalized with methoxy groups and a butanoic acid side chain. Its molecular architecture combines features of both quinazoline derivatives and carboxylic acid moieties, which are known for their diverse pharmacological properties. Recent studies have highlighted its potential as a scaffold for developing novel therapeutics targeting inflammation, cancer, and neurodegenerative diseases.

The chemical structure of 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid is defined by its quinazoline ring system, which is a heterocyclic compound containing nitrogen and carbon atoms. The 6,7-dimethoxy substitution on the quinazoline ring introduces steric and electronic effects that modulate its reactivity and biological activity. The 4-oxo group at the quinazoline ring further stabilizes the molecule through aromatic conjugation, while the butanoic acid side chain provides hydrophilic interactions with biological targets. This combination of functional groups suggests a potential for multi-target engagement, a key feature in modern drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitution and oxidation reactions. A 2023 study published in Journal of Medicinal Chemistry reported the development of a novel catalytic route to produce 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid with high yield and purity. This method leverages the use of green chemistry principles, minimizing the environmental impact of the synthesis while maintaining the molecular integrity of the target compound. Such developments are critical for scaling up production for preclinical and clinical applications.

Pharmacological studies on 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid have revealed its potential as an anti-inflammatory agent. In vitro experiments demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. A 2022 study in Pharmacological Reports found that this compound modulates the NF-κB signaling pathway, a key mediator of inflammation. These findings suggest its utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a central role.

Emerging evidence also points to its potential in oncology. Preliminary studies on cancer cell lines have shown that 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid exhibits anti-proliferative effects against breast and lung cancer cells. A 2023 preclinical trial published in Cancer Research demonstrated that this compound induces apoptosis in cancer cells by targeting the Bcl-2 family of proteins, which are critical for cell survival. These results highlight its potential as a novel therapeutic agent in the fight against malignancies.

Moreover, recent research has explored its role in neurodegenerative diseases. A 2024 study in Neuroscience Letters reported that this compound protects neuronal cells from oxidative stress-induced damage, a hallmark of diseases like Alzheimer's and Parkinson's. The quinazoline core is believed to interact with antioxidant enzymes, while the butanoic acid side chain enhances its solubility and bioavailability. These properties make it a promising candidate for the development of neuroprotective therapies.

Despite its promising properties, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential. Challenges such as metabolic stability and bioavailability must be addressed through structural modifications. A 2024 review in Drug Discovery Today emphasized the importance of computational modeling and in silico screening to identify derivatives with enhanced efficacy and reduced toxicity. These approaches could accelerate the translation of this compound from the laboratory to clinical settings.

Overall, 4-(6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Butanoic Acid represents a significant advancement in the field of biomedical research. Its unique molecular structure and diverse pharmacological activities position it as a versatile scaffold for the development of novel therapeutics. Continued investigation into its biological mechanisms and optimization of its chemical properties will be critical for unlocking its full potential in the treatment of complex diseases.